![molecular formula C13H13Cl2N3S B8299212 1-[4-(2,3-Dichlorophenyl)-1,3-thiazol-2-yl]piperazine](/img/structure/B8299212.png)
1-[4-(2,3-Dichlorophenyl)-1,3-thiazol-2-yl]piperazine
Cat. No. B8299212
M. Wt: 314.2 g/mol
InChI Key: PKJLRPFEBMMIRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CCN(c2nc(-c3cccc(Cl)c3Cl)cs2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:28][CH2:29][O:30][C:31](=[O:32])[CH3:33].[Cl:2][c:3]1[c:4](-[c:10]2[n:11][c:12]([N:15]3[CH2:16][CH2:17][N:18]([C:21]([O:22][C:23]([CH3:24])([CH3:25])[CH3:26])=[O:27])[CH2:19][CH2:20]3)[s:13][cH:14]2)[cH:5][cH:6][cH:7][c:8]1[Cl:9].[ClH:1]>>[Cl:2][c:3]1[c:4](-[c:10]2[n:11][c:12]([N:15]3[CH2:16][CH2:17][NH:18][CH2:19][CH2:20]3)[s:13][cH:14]2)[cH:5][cH:6][cH:7][c:8]1[Cl:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(C)=O
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Name
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CC(C)(C)OC(=O)N1CCN(c2nc(-c3cccc(Cl)c3Cl)cs2)CC1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)N1CCN(c2nc(-c3cccc(Cl)c3Cl)cs2)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1cccc(-c2csc(N3CCNCC3)n2)c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
